Cas no 150294-54-5 (3-(quinolin-2-yl)prop-2-en-1-ol)

• Product Name: 3-(quinolin-2-yl)prop-2-en-1-ol
• CAS No: 150294-54-5
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1325570
• PubChem ID: 6479255
• Update Time: 2025-06-07

3-(quinolin-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(2-quinolinyl)-, (2E)-
• 3-(quinolin-2-yl)prop-2-en-1-ol
• CS-0352856
• (E)-3-(2-quinolinyl)-2-propen-1-ol
• (E)-3-Quinolin-2-yl-prop-2-en-1-ol
• SCHEMBL5099480
• (2E)-3-Quinolin-2-ylprop-2-en-1-ol
• (e)-3-(Quinolin-2-yl)prop-2-en-1-ol
• EN300-1854616
• 150294-54-5
• HZSMCZGYICFQLI-HWKANZROSA-N
• CHEMBL170028
• SCHEMBL372181
• (E)-3-(2-quinolyl)prop-2-en-1-ol

• Inchi： 1S/C12H11NO/c14-9-3-5-11-8-7-10-4-1-2-6-12(10)13-11/h1-8,14H,9H2/b5-3+
• InChI Key： HZSMCZGYICFQLI-HWKANZROSA-N
• SMILES： OC/C=C/C1=CC=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• PSA: 33.12
• LogP: 2.24030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-(quinolin-2-yl)prop-2-en-1-ol

Recent Advances in the Study of 3-(quinolin-2-yl)prop-2-en-1-ol (CAS: 150294-54-5) in Chemical Biology and Pharmaceutical Research

The compound 3-(quinolin-2-yl)prop-2-en-1-ol (CAS: 150294-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the role of 3-(quinolin-2-yl)prop-2-en-1-ol as a key intermediate in the synthesis of more complex quinoline derivatives, which are known for their broad-spectrum biological activities. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound. These synthetic improvements have facilitated its broader application in drug discovery programs.

In terms of biological activity, 3-(quinolin-2-yl)prop-2-en-1-ol has demonstrated promising anti-inflammatory and anticancer properties. Mechanistic studies reveal that this compound modulates key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in inflammation and cancer progression. Additionally, its ability to inhibit specific enzymes, such as cyclooxygenase-2 (COX-2), further underscores its therapeutic potential.

Recent in vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, in a murine model of colorectal cancer, 3-(quinolin-2-yl)prop-2-en-1-ol significantly reduced tumor growth and metastasis, with minimal adverse effects. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, 3-(quinolin-2-yl)prop-2-en-1-ol (CAS: 150294-54-5) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological profile and exploring its potential in combination therapies.